Cas no 518318-22-4 (ethyl 5-N-(4-ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(4-ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 518318-22-4
• MF: C₂₄H₂₇NO₇S
• MW: 473.538686037064
• CID: 6320075
• PubChem ID: 9541571
• Update Time: 2025-05-21

ethyl 5-N-(4-ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-N-(4-ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_759248
• 518318-22-4
• Oprea1_727231
• AKOS024604157
• F1269-1396
• ethyl 5-[N-(4-ethoxybenzenesulfonyl)butanamido]-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-[butanoyl-(4-ethoxyphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AQ-390/41639353
• ethyl 5-(N-((4-ethoxyphenyl)sulfonyl)butyramido)-2-methylbenzofuran-3-carboxylate
• ethyl 5-{butyryl[(4-ethoxyphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C24H27NO7S/c1-5-8-22(26)25(33(28,29)19-12-10-18(11-13-19)30-6-2)17-9-14-21-20(15-17)23(16(4)32-21)24(27)31-7-3/h9-15H,5-8H2,1-4H3
• InChI Key： ZKKGZFYWNBGPLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N(C(CCC)=O)C1C=CC2=C(C(C(=O)OCC)=C(C)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 473.15082337g/mol
• Monoisotopic Mass: 473.15082337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 5-N-(4-ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate, identified by the CAS No. 518318-22-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, and incorporates a sulfonyl group, which is known for its stability and reactivity in synthetic chemistry. The structure of this compound includes a benzofuran ring system substituted with ethyl groups and a sulfonyl amide moiety, making it a versatile molecule for further functionalization and exploration in drug discovery and material science.

The synthesis of ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and amide formation. These steps are meticulously designed to ensure the formation of the desired product with high purity and yield. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such complex molecules, reducing the overall environmental footprint while maintaining product quality.

Recent studies have highlighted the potential of this compound as a precursor in the development of bioactive molecules. For instance, researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). The sulfonyl group in the molecule has been shown to enhance bioavailability and stability, making it an attractive candidate for further pharmacological studies. Additionally, the benzofuran moiety is known to exhibit antioxidant properties, which could be leveraged in developing new therapeutic agents for oxidative stress-related conditions.

In terms of structural characterization, ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate has been thoroughly analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular geometry, confirming the presence of key functional groups and their spatial arrangement. Such information is crucial for understanding the compound's reactivity and behavior in different chemical environments.

The application of this compound extends beyond pharmaceuticals. It has been investigated as a potential building block in materials science, particularly in the synthesis of advanced polymers and hybrid materials. The sulfonyl group's electron-withdrawing nature can influence the electronic properties of materials, making it suitable for applications in optoelectronics and sensors. Furthermore, its ability to form stable amide bonds makes it a valuable component in constructing peptide-like structures with tailored functionalities.

From an environmental perspective, the development of sustainable synthesis routes for ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate aligns with global efforts to reduce waste and energy consumption in chemical manufacturing. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to optimize reaction conditions and minimize byproducts. These advancements not only enhance the economic viability of production but also contribute to a greener chemical industry.

In conclusion, ethyl 5-N-(4-Ethoxybenzenesulfonyl)butanamido-2-methyl-1-benzofuran-3-carboxylate (CAS No. 518318-22-4) represents a promising compound with diverse applications across multiple disciplines. Its unique structure combines the advantages of benzofuran's aromaticity with the reactivity of sulfonyl groups, offering ample opportunities for further research and development. As scientific understanding deepens and technological innovations emerge, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.